Cas no 25369-30-6 (8-methylquinolin-3-ol)

• Product Name: 8-methylquinolin-3-ol
• CAS No: 25369-30-6
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD16659120
• CID: 1425352
• PubChem ID: 56973278
• Update Time: 2025-07-21

8-methylquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinol, 8-methyl-
• 8-methyl-quinolin-3-ol
• 8-methylquinolin-3-ol

• MDL： MFCD16659120
• Inchi： 1S/C10H9NO/c1-7-3-2-4-8-5-9(12)6-11-10(7)8/h2-6,12H,1H3
• InChI Key： QKGIFAKVYMNTHS-UHFFFAOYSA-N
• SMILES： OC1=CN=C2C(C)=CC=CC2=C1

Computed Properties

• Exact Mass: 159.06847

Experimental Properties

• PSA: 33.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 8-methylquinolin-3-ol

Comprehensive Overview of 8-Methylquinolin-3-ol (CAS No. 25369-30-6): Properties, Applications, and Industry Insights

8-Methylquinolin-3-ol (CAS No. 25369-30-6) is a specialized organic compound belonging to the quinoline derivatives family. This heterocyclic aromatic molecule features a methyl group at the 8-position and a hydroxyl group at the 3-position of the quinoline backbone. Its unique structural configuration grants it distinct chemical properties, making it valuable in pharmaceutical research, material science, and specialty chemical synthesis. The compound's molecular formula (C₁₀H₉NO) and molecular weight (159.18 g/mol) are critical identifiers for researchers exploring its reactivity and applications.

In recent years, 8-methylquinolin-3-ol has gained attention due to its potential role in antimicrobial agents and fluorescence probes. Studies suggest its quinoline core may interact with biological targets, aligning with the growing demand for novel antibacterial compounds amid rising antibiotic resistance. Additionally, its chelating properties make it relevant in metal ion detection technologies, a hot topic in environmental monitoring and diagnostic tools. Researchers frequently search for "quinoline derivatives uses" or "8-methylquinolin-3-ol synthesis," reflecting its interdisciplinary significance.

The compound's physical properties include a crystalline solid form with moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO). Its melting point (typically 140–145°C) and UV-Vis absorption characteristics are often cited in analytical protocols. When handling 8-methylquinolin-3-ol, standard laboratory precautions for organic compounds apply, emphasizing proper ventilation and personal protective equipment (PPE).

From an industrial perspective, 25369-30-6 serves as a building block for advanced material design. Its incorporation into coordination polymers or ligand systems is explored for catalysis and sensor development. The surge in "green chemistry applications of quinoline" queries highlights its compatibility with sustainable synthesis trends. Manufacturers may optimize its production via Skraup synthesis or microwave-assisted reactions to improve yield and reduce waste.

Quality control of 8-methylquinolin-3-ol involves techniques like HPLC purity analysis and NMR spectroscopy. Regulatory compliance follows general chemical safety guidelines, with no stringent restrictions reported. The compound's stability under ambient conditions facilitates storage and transportation, though moisture-sensitive applications may require inert atmospheres.

Emerging research directions include its potential in photodynamic therapy and organic electronics, addressing contemporary interests in "bioactive quinoline compounds" and "organic semiconductor materials." Patent databases reveal incremental innovations leveraging its structural versatility, particularly in optoelectronic devices and bioconjugates.

For procurement, suppliers typically offer 8-methylquinolin-3-ol at ≥95% purity, with bulk quantities available for industrial R&D. Pricing trends correlate with raw material availability and synthesis complexity. Analytical certificates (CoA) and safety data sheets (SDS) accompany commercial batches to ensure traceability and regulatory adherence.

In summary, CAS 25369-30-6 represents a multifaceted compound bridging traditional chemistry and cutting-edge applications. Its relevance persists due to adaptable physicochemical traits and alignment with global priorities like healthcare innovation and sustainable technologies. Ongoing studies may further unlock its potential in drug discovery pipelines and smart material engineering.